Cas no 51769-11-0 (ethyl 4-hydroxy-2,6,6-trimethylcyclohex-2-ene-1-carboxylate)

• Product name: ethyl 4-hydroxy-2,6,6-trimethylcyclohex-2-ene-1-carboxylate
• CAS No: 51769-11-0
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 935803
• PubChem ID: 103538

ethyl 4-hydroxy-2,6,6-trimethylcyclohex-2-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-hydroxy-2,6,6-trimethylcyclohex-2-ene-1-carboxylate
• 2-Cyclohexene-1-carboxylic acic, 4-hydroxy-2,6,6-trimethyl-, ethyl ester
• VBHJRLVIPZBBRT-UHFFFAOYSA-N
• EINECS 257-402-6
• DTXSID60966072
• 51769-11-0
• DB-264990
• NS00056397

• Inchi： InChI=1S/C12H20O3/c1-5-15-11(14)10-8(2)6-9(13)7-12(10,3)4/h6,9-10,13H,5,7H2,1-4H3
• InChI Key： VBHJRLVIPZBBRT-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1C(=CC(CC1(C)C)O)C

Computed Properties

• Exact Mass: 212.1413
• Monoisotopic Mass: 212.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53